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Compound of Interest

Compound Name: L-365260

Cat. No.: B1673720 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling L-365260, a potent and selective non-peptide gastrin

and brain cholecystokinin receptor (CCK-B) antagonist.[1] Given its potency, strict adherence to

safety protocols is mandatory to minimize exposure risk and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when handling L-365260. The following table

outlines the recommended PPE based on the potential hazards associated with potent

pharmaceutical compounds.
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PPE Category Item
Specifications and
Rationale

Respiratory Protection

N95 Respirator or Powered

Air-Purifying Respirator

(PAPR)

A respirator is crucial for

anyone unpacking hazardous

drugs not in plastic containers

to protect against spills or

breaks during shipping.[2] For

potent compounds, a PAPR

with a high Assigned

Protection Factor (APF) may

be necessary to provide

adequate employee protection.

[3]

Hand Protection Double Chemotherapy Gloves

Double chemotherapy gloves

provide the greatest protection

and must be worn.[4] Gloves

should be changed

immediately if contaminated,

torn, or punctured, and at

regular intervals.

Body Protection
Disposable Long-Sleeved

Gown or "Bunny Suit" Coverall

A long-sleeved, seamless,

disposable gown that closes in

the back is required.[2] For

complete body protection,

"bunny suit" coveralls are

recommended.[2] Protective

clothing made from materials

like DuPont™ Tyvek® offers

excellent protection against

solid or liquid HPAPIs.[5]

Eye and Face Protection Safety Goggles and Face

Shield

Facial protection is required as

many hazardous drugs can

irritate the eyes and mucous

membranes.[2] Safety goggles

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.aiha.org/public-resources/aiha-academic-portal/resources-for-academics/potent-pharmaceutical-compound-containment-case-study
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.dupont.co.uk/knowledge/dupont-e-guide-explains-how-to-protect-workers-from-the-risk-of-highly-potent-pharmaceutical-ingredients.html
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


or a full-face shield should be

used.[4]

Foot Protection Slip-Resistant Shoe Covers

Shoe covers should be worn

over appropriate laboratory

footwear to prevent

contamination.[2]

Storage and Handling
Proper storage and handling are critical to maintain the integrity of L-365260 and the safety of

laboratory personnel.

Aspect Procedure

Storage

Store in a tightly closed container in a dry, well-

ventilated place, protected from light.[6] Keep

locked up or in an area accessible only to

qualified or authorized personnel.[6]

Handling

All handling of L-365260 should be conducted in

a designated area, such as a chemical fume

hood or a containment glove bag, to control dust

exposures.[3][6] Avoid generation and inhalation

of dusts under all circumstances.[6]

Hygiene

Wash hands and face thoroughly after working

with the substance.[6] Immediately change

contaminated clothing.[6]

Operational and Disposal Plans
A clear operational workflow and a compliant disposal plan are necessary for the safe use and

disposal of L-365260.

Experimental Workflow
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The following diagram illustrates a typical experimental workflow for handling L-365260, from

preparation to post-experiment cleanup.

Preparation

Experimentation

Cleanup and Disposal

Don Appropriate PPE

Prepare Containment Area (Fume Hood/Glove Bag)

Weigh and Prepare L-365260 Solution

Introduce L-365260 to Experimental System

Conduct Experiment and Record Data

Decontaminate Work Surfaces

Segregate and Label Waste

Dispose of Waste According to Protocol

Doff PPE
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A typical experimental workflow for handling L-365260.

Disposal Plan
The disposal of L-365260 and associated waste must comply with institutional and regulatory

guidelines for hazardous chemical waste.

Waste Type Disposal Procedure

Unused L-365260
Dispose of as hazardous chemical waste in a

designated, properly labeled container.[4]

Contaminated Labware (e.g., pipette tips, tubes)

Dispose of in a designated hazardous waste

container.[4] Sharps should be placed in a

puncture-resistant sharps container.

Contaminated PPE (e.g., gloves, gown)
Place in a designated hazardous waste

container for incineration.[3][4]

Liquid Waste (e.g., solutions containing L-

365260)

Collect in a sealed, properly labeled hazardous

waste container.[4] Do not dispose of down the

drain.[6]

Mechanism of Action: L-365260 Signaling Pathway
L-365260 is a selective antagonist of the cholecystokinin-B (CCK-B) receptor.[1][7] The

following diagram illustrates the inhibitory effect of L-365260 on the CCK-B receptor signaling

pathway.
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Inhibitory action of L-365260 on the CCK-B receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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